![molecular formula C13H19NO B6154093 1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine CAS No. 2142451-86-1](/img/new.no-structure.jpg)
1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine
Overview
Description
1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine is a chemical compound with a unique structure that has garnered interest in various scientific fields.
Preparation Methods
The synthesis of 1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine typically involves several steps. One common synthetic route includes the reaction of 2-(propan-2-yloxy)benzaldehyde with cyclobutanone in the presence of a suitable catalyst to form an intermediate. This intermediate is then subjected to reductive amination to yield the final product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of specific catalysts to enhance yield and purity .
Chemical Reactions Analysis
1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like halides or hydroxyl groups are replaced by other nucleophiles. Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from -78°C to room temperature.
Scientific Research Applications
1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine is utilized in various scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.
Biology: The compound is investigated for its potential biological activities, including its role as a ligand in receptor binding studies.
Medicine: Research explores its potential as a therapeutic agent, particularly in the development of new drugs targeting specific molecular pathways.
Industry: The compound’s unique structure makes it valuable in the development of advanced materials and nanotechnology applications.
Mechanism of Action
The mechanism of action of 1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine involves its interaction with specific molecular targets. It may act as an agonist or antagonist at certain receptors, modulating signaling pathways and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
1-[2-(propan-2-yloxy)phenyl]cyclobutan-1-amine can be compared with other similar compounds, such as:
1-[2-(propan-2-yloxy)phenyl]cyclopropan-1-amine: This compound has a cyclopropane ring instead of a cyclobutane ring, leading to different chemical and biological properties.
1-[2-(propan-2-yloxy)phenyl]cyclopentan-1-amine: This compound has a cyclopentane ring, which may result in variations in its reactivity and applications
Properties
CAS No. |
2142451-86-1 |
|---|---|
Molecular Formula |
C13H19NO |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
